Cas no 82416-92-0 (3,4-Diphenyloxane-2,6-dione)

• Product name: 3,4-Diphenyloxane-2,6-dione
• CAS No: 82416-92-0
• MF: C₁₇H₁₄O₃
• MW: 266.291265010834
• CID: 987774
• PubChem ID: 333062

3,4-Diphenyloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3,4-diphenyloxane-2,6-dione
• 82416-92-0
• DTXSID20318593
• NSC-332788
• NSC332788
• 3,4-Diphenyloxane-2,6-dione

• Inchi： InChI=1S/C17H14O3/c18-15-11-14(12-7-3-1-4-8-12)16(17(19)20-15)13-9-5-2-6-10-13/h1-10,14,16H,11H2
• InChI Key： VKIJHMHIOZIMRX-UHFFFAOYSA-N
• SMILES： C1C(C(C(=O)OC1=O)C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 266.094294304g/mol
• Monoisotopic Mass: 266.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 3